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Compound of Interest

Compound Name: Bms ccr2 22

Cat. No.: B606224

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the preparation, storage, and handling of stock
solutions of BMS CCR2 22, a potent and selective antagonist of the C-C chemokine receptor 2
(CCR2). Adherence to these protocols is crucial for ensuring the stability, activity, and
reproducibility of experimental results.

Quantitative Data Summary

A summary of the key quantitative data for BMS CCR2 22 is presented in the table below for
quick reference.
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Parameter Value Reference
Molecular Weight 593.66 g/mol [1112]
Molecular Formula C2sH34F3N504S

CAS Number 445479-97-0

Purity >98%

Appearance Solid

ICso (Binding) 5.1 nM

ICso (Calcium Flux) 18 nM

ICso (Chemotaxis) 1nM

Solubility in DMSO Up to 100 mM (59.37 mg/mL)

Solubility in Ethanol Up to 10 mM (5.94 mg/mL)

Storage (Solid) +4°C or -20°C

-20°C (1 month) or -80°C (6

Storage (Stock Solution)
months)

Experimental Protocols

Preparation of a 10 mM BMS CCR2 22 Stock Solution in
DMSO

This protocol outlines the steps to prepare a 10 mM stock solution of BMS CCR2 22 using
Dimethyl Sulfoxide (DMSO) as the solvent.

Materials:
« BMS CCR2 22 solid powder
e Anhydrous Dimethyl Sulfoxide (DMSO)

o Sterile, RNase/DNase-free polypropylene microcentrifuge tubes

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.abmole.com/products/bms-ccr2-22.html
https://www.tocris.com/products/bms-ccr2-22_3129
https://www.benchchem.com/product/b606224?utm_src=pdf-body
https://www.benchchem.com/product/b606224?utm_src=pdf-body
https://www.benchchem.com/product/b606224?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606224?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

o Calibrated precision balance
o Calibrated micropipettes and sterile tips
Procedure:

» Pre-weighing Preparation: Before opening, bring the vial of BMS CCR2 22 to room
temperature for at least 15-20 minutes to prevent condensation of moisture onto the
compound.

» Weighing the Compound: Tare a sterile microcentrifuge tube on a precision balance.
Carefully weigh the desired amount of BMS CCR2 22 powder. For example, to prepare 1 mL
of a 10 mM stock solution, weigh out 5.94 mg of the compound.

o Calculation: Mass (mg) = Desired Concentration (mM) x Volume (L) x Molecular Weight (
g/mol )

o Example: 10 mM x 0.001 L x 593.66 g/mol = 5.9366 mg

e Solvent Addition: Using a calibrated micropipette, add the calculated volume of anhydrous
DMSO to the microcentrifuge tube containing the BMS CCR2 22 powder. To prepare a 10
mM solution with 5.94 mg of the compound, add 1 mL of DMSO.

¢ Dissolution: Vortex the solution for 1-2 minutes to ensure the compound is completely
dissolved. If necessary, gentle warming in a water bath (not exceeding 37°C) or sonication
can aid in dissolution. Visually inspect the solution to ensure there are no visible particulates.

» Aliquoting and Storage: To avoid repeated freeze-thaw cycles, which can degrade the
compound, it is highly recommended to aliquot the stock solution into smaller, single-use
volumes (e.g., 10-50 pL) in sterile polypropylene tubes.

o Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for
short-term storage (up to 1 month).

Preparation of Working Solutions for In Vitro and In Vivo
Studies
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For In Vitro Cell-Based Assays:

Working solutions for cell-based assays should be prepared fresh for each experiment by
diluting the high-concentration DMSO stock solution with the appropriate cell culture medium.

Important Consideration: The final concentration of DMSO in the cell culture medium should be
kept to a minimum (typically <0.1%) to avoid solvent-induced cytotoxicity.

Example Dilution:

o Determine the final desired concentration of BMS CCR2 22 in your experiment (e.g., 100
nM).

o Calculate the required volume of the 10 mM stock solution. For 1 mL of final working
solution:

o (10 mM) x V1 = (100 nM) x (1 mL)
o V1=0.01pL

» To achieve this dilution accurately, a serial dilution approach is recommended. For instance,
first, dilute the 10 mM stock 1:100 in cell culture medium to create an intermediate stock of
100 pM. Then, dilute this intermediate stock 1:1000 in the final volume of cell culture medium
to achieve 100 nM.

In Vivo Dosing Solutions:

For animal studies, working solutions should be prepared fresh on the day of dosing. The
vehicle for dilution will depend on the route of administration and experimental design.

Example Protocol for Oral Gavage (using Corn QOil):
e Prepare a higher concentration stock solution in DMSO (e.g., 20.8 mg/mL).

e For a 1 mL final working solution, add 100 pL of the 20.8 mg/mL DMSO stock solution to 900
pL of corn oil.

e Mix thoroughly to ensure a uniform suspension.
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Signaling Pathway and Experimental Workflow
Visualization

The following diagrams illustrate the CCR2 signaling pathway and a typical experimental
workflow for evaluating the efficacy of BMS CCR2 22.

CCR2 Signaling Pathway

Binds

1
1
l
I Antagonizes
l

G-Protein Activation

JAK/STAT Pathway

A4

Cellular Responses
(Survival, Proliferation, Migration)

MAPK/p38 Pathway

PI3K/Akt Pathway

Click to download full resolution via product page

Caption: CCR2 Signaling Cascade and Point of Inhibition by BMS CCR2 22.
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Experimental Workflow for BMS CCR2 22 Efficacy Testing
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Caption: Workflow for In Vitro Evaluation of BMS CCR2 22.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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